Cas no 2172081-05-7 (1-3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172081-05-7
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• CID: 6172372
• PubChem ID: 165602504
• Update Time: 2025-08-04

1-3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1623807
• 2172081-05-7
• 1-[3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C12H14F3N3O2/c1-20-9-4-8(5-17-6-9)11(16)2-3-18(7-11)10(19)12(13,14)15/h4-6H,2-3,7,16H2,1H3
• InChI Key： UPKHFHIDTCSVHH-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=NC=C(C=2)OC)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 289.10381118g/mol
• Monoisotopic Mass: 289.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.4Ų

Additional information on 1-3-amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Compound CAS No 2172081-05-7: 1-(3-Amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one

The compound with CAS number 2172081-05-7, named as 1-(3-Amino-3-(5-methoxypyridin-3-yl)pyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with an amino group and a methoxy-substituted pyridine moiety, further linked to a trifluoroacetyl group. The combination of these functional groups renders the compound versatile in terms of reactivity and applicability.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of the production process. The trifluoroacetyl group is particularly noteworthy due to its electron-withdrawing properties, which can significantly influence the reactivity of the molecule in various chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules in pharmaceutical research. The pyrrolidine ring serves as a flexible scaffold that can be further modified to introduce bioactive groups, making it an attractive candidate for drug design. Additionally, the 5-methoxypyridin moiety adds another layer of complexity and functionality, enabling interactions with biological targets through hydrogen bonding and π–π interactions.

Recent studies have also highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. The presence of three fluorine atoms in the trifluoroacetyl group enhances the lipophilicity of the molecule, which is often desirable for improving drug absorption and bioavailability. Furthermore, fluorinated compounds are known for their stability under physiological conditions, making them ideal candidates for therapeutic applications.

In terms of biological evaluation, preliminary assays have demonstrated that this compound exhibits moderate activity against certain enzymatic targets. These findings suggest that further optimization could lead to more potent inhibitors or modulators for specific disease pathways. The integration of computational chemistry tools has also played a pivotal role in predicting the binding modes and optimizing the structure for enhanced activity.

From an environmental perspective, researchers have shown interest in evaluating the biodegradability and eco-toxicological profile of fluorinated compounds like this one. Understanding their persistence in different ecosystems is crucial for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, CAS No 2172081-05-7 represents a cutting-edge chemical entity with multifaceted applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development.